2,4-Dioxo-1-phenylhexahydro-5-pyrimidinecarboximidamide

• IUPAC Name: 2,4-dioxo-1-phenyl-1,3-diazinane-5-carboximidamide
• InChI: InChI=1S/C11H12N4O2/c12-9(13)8-6-15(11(17)14-10(8)16)7-4-2-1-3-5-7/h1-5,8H,6H2,(H3,12,13)(H,14,16,17)
• InChI Key: IXWAAVOKADHTFP-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)NC(=O)N1C2=CC=CC=C2)C(=N)N
• Molecular Formula: C11H12N4O2
• DSSTOX Substance ID: DTXSID801201538
• Molecular Weight: 232.24 g/mol
• CAS RN: 446276-08-0

Description

2,4-Dioxo-1-phenylhexahydro-5-pyrimidinecarboximidamide, also known as DPHPC, is a synthetic compound that has gained attention in the field of scientific research. It has a molecular formula of C11H12N4O2 and a molecular weight of 232.24 g/mol.

Scientific Research Applications

Chemistry and Biological Applications of Pyrimidines

Pyrimidines, including structures similar to 2,4-Dioxo-1-phenylhexahydro-5-pyrimidinecarboximidamide, play a crucial role in medicinal chemistry due to their presence in DNA and RNA as well as their pharmacological activities. Pyrimidines and their derivatives exhibit a broad spectrum of biological activities, including anticancer, anti-inflammatory, and antiviral effects.

• Fluorinated Pyrimidines in Cancer Treatment : Fluorinated pyrimidines, such as 5-Fluorouracil (5-FU), are extensively used in cancer chemotherapy. The developments in fluorine chemistry have contributed to the precise use of these compounds, enhancing their effectiveness in treating cancer. The synthesis methods, including the incorporation of isotopes for studying metabolism and biodistribution, are significant in understanding and optimizing their therapeutic applications (Gmeiner, 2020).

• Hybrid Catalysts in Pyrimidine Synthesis : The synthesis of pyranopyrimidine scaffolds, which are crucial for medicinal and pharmaceutical applications, has been advanced using diversified hybrid catalysts. These catalysts, ranging from organocatalysts to nanocatalysts, facilitate the development of pyrimidine derivatives through one-pot multicomponent reactions, highlighting the versatile applications of pyrimidines in drug development (Parmar, Vala, & Patel, 2023).

• Anti-inflammatory Activities of Pyrimidines : Pyrimidines demonstrate potent anti-inflammatory effects by inhibiting the expression and activities of key inflammatory mediators such as prostaglandin E2, tumor necrosis factor-α, and various interleukins. The synthesis, anti-inflammatory activities, and structure-activity relationships (SARs) of pyrimidine derivatives have been extensively studied, offering insights into the development of new anti-inflammatory agents with minimal toxicity (Rashid et al., 2021).